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Compound of Interest

Compound Name: benzene-1,3-dicarboxylic acid

Cat. No.: B053572 Get Quote

An In-depth Technical Guide to the Health and Safety of Benzene-1,3-Dicarboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for benzene-1,3-
dicarboxylic acid (isophthalic acid), compiled to assist researchers, scientists, and

professionals in drug development in its safe handling and use.

Chemical Identification
Identifier Value

Chemical Name Benzene-1,3-dicarboxylic acid

Synonyms Isophthalic acid, m-Phthalic acid

CAS Number 121-91-5

Molecular Formula C8H6O4

Molecular Weight 166.13 g/mol [1]

Structure
(Image of the chemical structure of Benzene-

1,3-dicarboxylic acid)

Hazard Identification
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Benzene-1,3-dicarboxylic acid is considered a primary irritant.[1] The toxicological properties

have not been fully investigated.[1]

Inhalation: May cause respiratory tract irritation.[1]

Skin Contact: May cause skin irritation.[1]

Eye Contact: May cause eye irritation.[1]

Ingestion: May cause irritation of the digestive tract.[1]

Other Hazards: Dust may form an explosive mixture in the air.[1][2]

Toxicological Data
Detailed toxicological studies are limited. The available quantitative data is summarized below.

Test Species Route Dose Effects Reference

LD50 Rat Oral 10400 mg/kg
Lethal dose,

50 percent kill
[3]

LD50 Mouse
Intraperitonea

l
4200 mg/kg

Behavioral:

somnolence,

excitement;

Nutritional

and Gross

Metabolic:

body

temperature

decrease

[3]

Standard

Draize test
Rabbit Eye 500 mg/24H Mild irritation [3]

Experimental Protocols: Detailed experimental methodologies for the above-cited studies are

not available in the provided safety data sheets. Standard protocols for LD50 and Draize tests
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would have been followed, but specific details such as animal strain, age, weight, and

observation parameters are not documented in these sources.

Physical and Chemical Properties
Property Value Reference

Appearance White crystals or powder [1]

Melting Point 345 - 348 °C [1]

Boiling Point 119 - 121 °C (at 6 torr) [1]

Density 1.54 g/cm³ (at 20 °C) [1]

Solubility in water 1 g/L [1]

Vapor Pressure 2E-7 (at 25 °C) [1]

pKa 3.70 [1]

Partition Coefficient (log P) 1.66 [1][4]

Autoignition Temperature 700 °C [2]

Safe Handling and Storage
Handling:

Wash thoroughly after handling.[1]

Use with adequate ventilation.[1]

Minimize dust generation and accumulation.[1]

Avoid contact with eyes, skin, and clothing.[1]

Keep container tightly closed.[1]

Avoid ingestion and inhalation.[1]

Use non-sparking tools.[2]
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Prevent fire caused by electrostatic discharge.[2]

Storage:

Store in a tightly closed container.[1]

Store in a cool, dry, well-ventilated area.[1]

Store away from incompatible substances such as oxidizing agents.[1]

Personal Protective Equipment (PPE)
Protection Type Recommendations

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[1]

Skin Protection

Wear appropriate protective gloves (e.g., Nitrile

or Neoprene) and clothing to prevent skin

exposure.[1][5]

Respiratory Protection

Use a NIOSH or European Standard EN 149

approved respirator if exposure limits are

exceeded or if irritation or other symptoms are

experienced. Follow OSHA respirator

regulations found in 29 CFR 1910.134 or

European Standard EN 149.[1]

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Get medical

aid.[1]

Skin Contact

Get medical aid. Flush skin with plenty of soap

and water for at least 15 minutes while removing

contaminated clothing and shoes. Wash clothing

before reuse.[1]

Eye Contact

Flush eyes with plenty of water for at least 15

minutes, occasionally lifting the upper and lower

eyelids. Get medical aid.[1]

Ingestion

Do NOT induce vomiting. If conscious and alert,

rinse mouth and drink 2-4 cupfuls of milk or

water. Never give anything by mouth to an

unconscious person. Get medical aid.[1]

Fire Fighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.[1][6]

Specific Hazards: During a fire, irritating and highly toxic gases such as carbon monoxide

and carbon dioxide may be generated by thermal decomposition or combustion.[1] Dust can

form an explosive mixture with air.[1][2]

Protective Equipment: Wear a self-contained breathing apparatus in pressure-demand,

MSHA/NIOSH (approved or equivalent), and full protective gear.[1]

Accidental Release Measures
Personal Precautions: Use personal protective equipment. Avoid dust formation. Ensure

adequate ventilation.[6]

Environmental Precautions: Do not let product enter drains.
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Methods for Cleaning Up: Sweep up and place into a suitable container for disposal. Avoid

generating dusty conditions. Provide ventilation.[1]

Stability and Reactivity
Chemical Stability: Stable under normal temperatures and pressures.[1]

Incompatible Materials: Oxidizing agents.[1]

Hazardous Decomposition Products: Carbon monoxide, irritating and toxic fumes and gases,

carbon dioxide.[1]

Hazardous Reactions: Dust explosion is possible if in powder or granular form, mixed with

air.[2]

Disposal Considerations
Waste material must be disposed of in accordance with national and local regulations. Leave

chemicals in original containers and do not mix with other waste. Handle uncleaned containers

as the product itself.

Visualized Safety Workflow
The following diagram illustrates the logical workflow for the safe handling and response

related to Benzene-1,3-Dicarboxylic Acid.
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Preparation & Handling

Emergency Response Post-Use

Risk Assessment
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Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Safe Handling Practices
(Avoid Dust, Ignition Sources)

Exposure Event Spill or Release
Storage

(Cool, Dry, Ventilated)

First Aid Measures
(Inhalation, Skin, Eye, Ingestion)

Accidental Release Measures
(Contain, Clean-up)

Disposal
(Follow Regulations)

Click to download full resolution via product page

Caption: Safety workflow for Benzene-1,3-Dicarboxylic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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